Cas no 532-91-2 (Coixol)

• Product Name: Coixol
• CAS No: 532-91-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD00051726
• CID: 82447
• PubChem ID: 24878693
• Update Time: 2025-04-18

Coixol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxybenzo[d]oxazol-2(3H)-one
• 6-Methoxy-2-Benzoazolinone
• 3,5-Dinitro-4-chlorotrifluorotuene
• 6-METHOXY-2-BENZOXAZOLINONE
• 6-methoxy-3H-1,3-benzoxazol-2-one
• Coixol
• 6-MBOA
• 6-Methoxy-2(3H)-benzoxazolone
• 6-Methoxy-3H-benzoxazol-2-one
• [ "6-Methoxy-2(3H)-benzoxazolone" ]
• 6-Methoxybenzoxazolinone
• MBOA
• 2-BENZOXAZOLINONE, 6-METHOXY-
• 2(3H)-Benzoxazolone, 6-methoxy-
• 6-Methoxy-1,3-benzoxazol-2(3H)-one
• 6-methoxy-3H-benzooxazol-2-one
• MKMCJLMBVKHUMS-UHFFFAOYSA-N
• 2(3H)-Benzoxazolone, 6-methoxy- (9CI)
• 6-methoxybenzoxazolone
• 6-Methoxy benzoxazol-2-one
• 6-methoxy-2-hydroxy

• MDL： MFCD00051726
• Inchi： 1S/C8H7NO3/c1-11-5-2-3-6-7(4-5)12-8(10)9-6/h2-4H,1H3,(H,9,10)
• InChI Key： MKMCJLMBVKHUMS-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(=CC1=2)OC)=O
• BRN： 141041

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.15
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Powder
• Density: 1.3450 (rough estimate)
• Melting Point: 151-156 °C (lit.)
• Boiling Point: 292.97°C (rough estimate)
• Refractive Index: 1.5468 (estimate)
• PSA: 55.23000
• LogP: 1.12970

Coixol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：DM5275200
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons